3-Nitro-4-piperidin-1-ylbenzonitrile

• IUPAC Name: 3-nitro-4-piperidin-1-ylbenzonitrile
• InChI: InChI=1S/C12H13N3O2/c13-9-10-4-5-11(12(8-10)15(16)17)14-6-2-1-3-7-14/h4-5,8H,1-3,6-7H2
• InChI Key: NVYLIFFJNJWOSE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C=C(C=C2)C#N)[N+](=O)[O-]
• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol

Description

3-Nitro-4-piperidin-1-ylbenzonitrile, also known as NPC1161B, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of nitrobenzonitrile derivatives and has been found to exhibit potent inhibitory activity against various enzymes and proteins.

Scientific Research Applications

Enaminones as Building Blocks in Heterocyclic Syntheses

Enaminones have been utilized in heterocyclic syntheses, particularly for revising the structures of reaction products with malononitrile in the presence of ethanolic piperidine. This led to the novel route to 2,3-dihydropyridazine-4-carboxylic acids, indicating a potential pathway for synthesizing compounds with similar structures to 3-Nitro-4-piperidin-1-ylbenzonitrile (Alnajjar et al., 2008).

Cyclization Reaction Mechanisms

Another study focused on the synthesis and crystal structure of 3-(4′-nitrophenyl)iminocoumarin, exploring cyclization reaction mechanisms. This involved using piperidine as a catalyst, suggesting that piperidine and its derivatives play a crucial role in the cyclization processes, which could be relevant for synthesizing related compounds (Zhang et al., 2015).

Antileukemic Activity of Piperidine Derivatives

The synthesis of novel 4-(3-(piperidin-4-yl)propyl)piperidine derivatives demonstrated antileukemic activity, indicating the potential biomedical application of compounds structurally related to 3-Nitro-4-piperidin-1-ylbenzonitrile in cancer therapy (Vinaya et al., 2011).

Enantiomeric Resolution and Simulation Studies

Research on the enantiomeric resolution and simulation studies of enantiomers of a related piperidine derivative showcased the importance of stereochemistry in the pharmaceutical applications of such compounds, emphasizing their potential in drug development (Ali et al., 2016).

Corrosion Inhibition Properties

Piperidine derivatives have been investigated for their corrosion inhibition properties on iron, indicating the utility of these compounds in material science, especially in protecting metals against corrosion, which could be an indirect application of similar nitro-piperidine compounds (Kaya et al., 2016).